Cas no 58142-96-4 (1,3-Dichloroisoquinolin-5-amine)

• Product Name: 1,3-Dichloroisoquinolin-5-amine
• CAS No: 58142-96-4
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• MDL: MFCD13193567
• CID: 1081876
• PubChem ID: 21567196
• Update Time: 2025-04-20

1,3-Dichloroisoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloroisoquinolin-5-amine
• 5-isoquinolinamine, 1,3-dichloro-
• LogP
• AKOS022175856
• DTXSID70615908
• 58142-96-4
• AS-60658
• W19157

• MDL： MFCD13193567
• Inchi： 1S/C9H6Cl2N2/c10-8-4-6-5(9(11)13-8)2-1-3-7(6)12/h1-4H,12H2
• InChI Key： IQDDSRIIBRSGOG-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=C(C=2C=C(N=1)Cl)N

Computed Properties

• Exact Mass: 211.99098
• Monoisotopic Mass: 211.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 406°C at 760 mmHg
• Flash Point: 199.3°C
• Refractive Index: 1.715
• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives